N-(2-iodophenyl)-1-adamantanecarboxamide

• IUPAC Name: N-(2-iodophenyl)adamantane-1-carboxamide
• InChI: InChI=1S/C17H20INO/c18-14-3-1-2-4-15(14)19-16(20)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,19,20)
• InChI Key: UAFOHHZXEWIBDE-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=CC=C4I
• Molecular Formula: C17H20INO
• Molecular Weight: 381.25 g/mol

Description

N-(2-iodophenyl)-1-adamantanecarboxamide, also known as iodofenprodil, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Iodofenprodil selectively binds to the NR2B subunit of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking the NR2B subunit, N-(2-iodophenyl)-1-adamantanecarboxamidel reduces the excitotoxicity and oxidative stress associated with NMDA receptor activation. This mechanism of action makes N-(2-iodophenyl)-1-adamantanecarboxamidel a potential candidate for the treatment of various neurological disorders.
Biochemical and Physiological Effects:
Iodofenprodil has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and lipid peroxidation, which are associated with oxidative stress. It also increases the levels of glutathione, which is an important antioxidant. In addition, N-(2-iodophenyl)-1-adamantanecarboxamidel has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

Iodofenprodil has several advantages for lab experiments. It is highly selective for the NR2B subunit of the NMDA receptor, which makes it a valuable tool for studying the role of NMDA receptors in synaptic plasticity and memory formation. However, N-(2-iodophenyl)-1-adamantanecarboxamidel has some limitations as well. It has a relatively short half-life and is rapidly metabolized, which makes it difficult to maintain stable concentrations in vivo.

Future Directions

There are several future directions for the study of N-(2-iodophenyl)-1-adamantanecarboxamidel. One potential direction is to investigate its potential applications in the treatment of various neurological disorders. Another direction is to study its effects on other neurotransmitter systems, such as the GABAergic and dopaminergic systems. Additionally, further research is needed to optimize the synthesis method and improve the stability of N-(2-iodophenyl)-1-adamantanecarboxamidel.

Synthesis Methods

Iodofenprodil can be synthesized by reacting 2-iodophenyl isocyanate with 1-aminoadamantane in the presence of a catalyst. The reaction yields N-(2-iodophenyl)-1-adamantanecarboxamide, which can be purified by column chromatography.

Scientific Research Applications

Iodofenprodil has been studied extensively for its potential applications in the field of neuroscience. It has been shown to selectively block the NMDA receptor, which plays a crucial role in synaptic plasticity and memory formation. This property makes N-(2-iodophenyl)-1-adamantanecarboxamidel a potential candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.